![molecular formula C17H19ClN2O3 B2785121 2-Chloro-N-[(6-methoxy-5-phenylmethoxypyridin-2-yl)methyl]propanamide CAS No. 2411195-00-9](/img/structure/B2785121.png)
2-Chloro-N-[(6-methoxy-5-phenylmethoxypyridin-2-yl)methyl]propanamide
Overview
Description
2-Chloro-N-[(6-methoxy-5-phenylmethoxypyridin-2-yl)methyl]propanamide is a chemical compound with the molecular formula C19H20ClNO3. It is a pyridine-based compound that has been synthesized for its potential use in scientific research.
Mechanism Of Action
The mechanism of action of 2-Chloro-N-[(6-methoxy-5-phenylmethoxypyridin-2-yl)methyl]propanamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in cell growth and division. This inhibition leads to decreased cell proliferation and ultimately cell death.
Biochemical And Physiological Effects
Studies have shown that 2-Chloro-N-[(6-methoxy-5-phenylmethoxypyridin-2-yl)methyl]propanamide can induce apoptosis (programmed cell death) in cancer cells. It has also been shown to inhibit the growth and proliferation of cancer cells. In addition, the compound has antibacterial activity against certain strains of bacteria.
Advantages And Limitations For Lab Experiments
One advantage of using 2-Chloro-N-[(6-methoxy-5-phenylmethoxypyridin-2-yl)methyl]propanamide in lab experiments is its potential as a cancer treatment. The compound has shown activity against certain types of cancer cells, making it a promising candidate for further research. However, one limitation of using this compound is its low yield in synthesis, which may limit its availability for research purposes.
Future Directions
There are several future directions for the use of 2-Chloro-N-[(6-methoxy-5-phenylmethoxypyridin-2-yl)methyl]propanamide in scientific research. One direction is to further investigate its potential as a cancer treatment. This could involve testing the compound against a wider range of cancer cell types and exploring its mechanism of action in more detail. Another direction is to explore its antibacterial activity in more detail, including testing it against a wider range of bacterial strains. Finally, the synthesis method for this compound could be optimized to increase yield and availability for research purposes.
Synthesis Methods
The synthesis of 2-Chloro-N-[(6-methoxy-5-phenylmethoxypyridin-2-yl)methyl]propanamide involves several steps. The starting material for the synthesis is 2-chloroacetyl chloride, which is reacted with 6-methoxy-5-phenylmethoxypyridin-2-ylmethanol to form the corresponding acetal. The acetal is then treated with triethylamine to form the desired product. The overall yield of the synthesis is approximately 50%.
Scientific Research Applications
2-Chloro-N-[(6-methoxy-5-phenylmethoxypyridin-2-yl)methyl]propanamide has been synthesized for its potential use in scientific research. The compound has been shown to have activity against certain types of cancer cells, including breast cancer and lung cancer cells. It has also been shown to have antibacterial activity against certain strains of bacteria.
properties
IUPAC Name |
2-chloro-N-[(6-methoxy-5-phenylmethoxypyridin-2-yl)methyl]propanamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19ClN2O3/c1-12(18)16(21)19-10-14-8-9-15(17(20-14)22-2)23-11-13-6-4-3-5-7-13/h3-9,12H,10-11H2,1-2H3,(H,19,21) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFIVMDYGMLDHKY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NCC1=NC(=C(C=C1)OCC2=CC=CC=C2)OC)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19ClN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-N-[(6-methoxy-5-phenylmethoxypyridin-2-yl)methyl]propanamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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